Cas no 1864053-34-8 (4-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]piperidine:hydrochloride)

• Product Name: 4-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]piperidine:hydrochloride
• CAS No: 1864053-34-8
• MF: C₁₀H₁₉ClN₄S
• MW: 262.802659273148
• MDL: MFCD26793300
• CID: 5172468
• PubChem ID: 72716655
• Update Time: 2025-11-05

4-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]piperidine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]piperidine:hydrochloride

• MDL： MFCD26793300
• Inchi： 1S/C10H18N4S.ClH/c1-14-8-12-13-10(14)15-7-4-9-2-5-11-6-3-9;/h8-9,11H,2-7H2,1H3;1H
• InChI Key： XSBONTXUZXCMTL-UHFFFAOYSA-N
• SMILES： N1CCC(CCSC2N(C)C=NN=2)CC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]piperidine:hydrochloride

Professional Introduction to 4-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]piperidine:hydrochloride (CAS No. 1864053-34-8)

4-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]piperidine:hydrochloride, a compound with the CAS number 1864053-34-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in medicinal chemistry. The molecular structure of this compound features a piperidine ring substituted with an ethyl chain that carries a sulfanyl group, further modified by a 4-methyl-1,2,4-triazole moiety. Such a configuration suggests a high degree of chemical complexity and versatility, making it a promising candidate for further research and development.

The piperidine core is a well-known scaffold in drug design, frequently employed in the development of bioactive molecules due to its ability to mimic the binding pockets of biological targets. The presence of the ethyl chain and sulfanyl group in this compound introduces additional functional sites that can interact with biological systems in diverse ways. These modifications enhance the compound's potential to act as an intermediate in the synthesis of more complex pharmaceutical agents.

The 4-methyl-1,2,4-triazole moiety is particularly noteworthy, as triazoles are known for their broad spectrum of biological activities. This segment has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a methyl group at the 4-position further modulates the electronic properties of the triazole ring, potentially influencing its reactivity and interaction with biological targets. Such structural features make 4-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]piperidine:hydrochloride a fascinating subject for investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. Piperidine derivatives have shown promise in this regard, particularly as potential treatments for neurological disorders such as depression and schizophrenia. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmacological studies and clinical trials. The hydrochloride moiety also contributes to the stability of the compound during storage and transportation.

Recent research has highlighted the importance of sulfanyl-containing compounds in drug discovery. Sulfanyl groups are known to participate in various biochemical reactions and can serve as key interaction points with biological targets. The sulfanyl group in 4-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]piperidine:hydrochloride is strategically positioned to engage with enzymes or receptors involved in critical metabolic pathways. This positioning could make the compound an effective tool for studying enzyme mechanisms or developing inhibitors targeting specific diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex triazole ring system. These methods ensure high yields and purity, which are essential for subsequent pharmacological evaluations. The synthetic pathways developed for this compound could serve as templates for the synthesis of other related molecules.

Evaluation of 4-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]piperidine:hydrochloride in vitro has revealed intriguing pharmacological profiles. Preliminary studies indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic applications in central nervous system disorders. Additionally, its interaction with inflammatory pathways has been explored, revealing anti-inflammatory properties that could be beneficial in treating chronic inflammatory conditions.

The hydrochloride salt form has been particularly useful in these studies due to its improved pharmacokinetic properties. Solubility issues often hinder the development of new drugs; however, the hydrochloride formulation overcomes these challenges by enhancing dissolution rates in aqueous media. This improvement is crucial for achieving consistent drug delivery and therapeutic effects.

The structural flexibility offered by the ethyl chain and sulfanyl group allows for further derivatization, enabling chemists to fine-tune the pharmacological properties of this compound. By modifying these functional groups or introducing additional substituents at strategic positions within the molecule, researchers can develop analogs with enhanced potency or selectivity against specific biological targets.

In conclusion, 4-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]piperidine:hydrochloride (CAS No. 1864053-34-8) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead molecule or intermediate in drug development programs targeting neurological disorders and inflammatory conditions.